1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclopentane ring substituted with a methyl group at position 3 and a butan-2-yl group at position 1.
Properties
Molecular Formula |
C11H20O |
|---|---|
Molecular Weight |
168.28 g/mol |
IUPAC Name |
1-butan-2-yl-3-methylcyclopentane-1-carbaldehyde |
InChI |
InChI=1S/C11H20O/c1-4-10(3)11(8-12)6-5-9(2)7-11/h8-10H,4-7H2,1-3H3 |
InChI Key |
HJOIBPUYFJFNJI-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C1(CCC(C1)C)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the alkylation of cyclopentanone with butan-2-yl bromide in the presence of a strong base such as sodium hydride. The resulting intermediate is then subjected to a formylation reaction using a formylating agent like ethyl formate under acidic conditions to introduce the aldehyde group.
Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. Catalytic hydrogenation and selective oxidation steps are often employed to achieve the desired product efficiently.
Chemical Reactions Analysis
Types of Reactions: 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbon adjacent to the aldehyde group.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Sodium hydride in dimethyl sulfoxide (DMSO).
Major Products Formed:
Oxidation: 1-(Butan-2-yl)-3-methylcyclopentane-1-carboxylic acid.
Reduction: 1-(Butan-2-yl)-3-methylcyclopentane-1-methanol.
Scientific Research Applications
1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the production of specialty chemicals and as a precursor for the synthesis of fragrances and flavoring agents.
Mechanism of Action
The mechanism by which 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde exerts its effects involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. This interaction can modulate various biochemical pathways, leading to the observed biological effects.
Comparison with Similar Compounds
The following comparison focuses on structural analogs and derivatives with shared functional groups or substituents, highlighting differences in molecular properties, reactivity, and applications.
Structural Analogs of Cyclopentane-Carbaldehydes
Key Differences :
- Reactivity : The aldehyde group in both compounds enables nucleophilic additions (e.g., Grignard reactions), but the butan-2-yl group may stabilize intermediates via hydrophobic interactions .
Butan-2-yl-Substituted Compounds
Key Differences :
- Biological Activity : Butan-2-yl esters (e.g., EFETOV-S-5) exhibit species-specific pheromone activity, whereas the aldehyde group in the target compound may limit biological utility due to higher reactivity .
- Synthetic Utility : The pyrazole-carbaldehyde analog demonstrates the versatility of butan-2-yl groups in stabilizing heterocyclic frameworks, a property that could extend to the target compound .
Physicochemical Properties
Insights :
- The butan-2-yl group contributes to increased hydrophobicity compared to simpler cyclopentane derivatives, impacting solubility and chromatographic behavior .
Biological Activity
1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on antioxidant properties, cytotoxicity, and potential therapeutic applications based on recent studies.
Chemical Structure and Properties
The molecular structure of 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde features a cyclopentane ring substituted with an aldehyde group and an alkyl chain, which may influence its biological interactions. Understanding the structure is crucial for elucidating its mechanisms of action.
Antioxidant Activity
Recent studies have highlighted the antioxidant potential of compounds similar to 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde. Antioxidants are vital in combating oxidative stress, which is linked to various chronic diseases.
Antioxidant Assays
- DPPH Assay : This assay measures the ability of compounds to scavenge free radicals. The lower the IC50 value, the higher the antioxidant activity.
- FRAP Assay : This assesses the reducing power of antioxidants. Higher reducing power indicates better antioxidant capability.
- ABTS Assay : This evaluates the capacity to neutralize ABTS radical cations.
| Assay Type | IC50 Value (μg/ml) | Remarks |
|---|---|---|
| DPPH | 25.17 | High activity observed |
| FRAP | 234.58 | Significant reducing power |
| ABTS | 28.19 | Strong scavenging ability |
These results suggest that compounds related to 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde exhibit considerable antioxidant properties, potentially contributing to health benefits by mitigating oxidative stress-related diseases .
Cytotoxicity and Anticancer Potential
The cytotoxic effects of similar compounds have been investigated against various cancer cell lines, highlighting their potential as anticancer agents.
Cytotoxicity Studies
In vitro studies have shown that certain derivatives can inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth, such as the VEGFR-2 signaling pathway.
| Compound | Cell Line | IC50 Value (μM) | Mechanism |
|---|---|---|---|
| Compound 4b | HeLa (cervical cancer) | 10 | Induces apoptosis and cell cycle arrest |
| Compound 4b | HepG2 (liver cancer) | 15 | Inhibits VEGFR-2 kinase activity |
The most effective compound in these studies demonstrated significant cytotoxicity against HeLa cells, indicating that modifications to the cyclopentane structure can enhance biological activity .
Case Studies
Several case studies have documented the biological effects of compounds structurally related to 1-(Butan-2-yl)-3-methylcyclopentane-1-carbaldehyde:
- Study on Antioxidant Activity : A study found that extracts containing similar compounds exhibited a reduction in oxidative stress markers in vivo, suggesting a protective effect against cellular damage.
- Cancer Treatment Research : Another study revealed that derivatives could effectively inhibit tumor growth in animal models by inducing apoptosis in cancer cells through caspase activation pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
